1-Allyl-5-bromo-4-nitro-1H-pyrazole

• IUPAC Name: 5-bromo-4-nitro-1-prop-2-enylpyrazole
• InChI: InChI=1S/C6H6BrN3O2/c1-2-3-9-6(7)5(4-8-9)10(11)12/h2,4H,1,3H2
• InChI Key: OVLPNJYNWUTVBZ-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=C(C=N1)[N+](=O)[O-])Br
• Molecular Formula: C6H6BrN3O2
• Molecular Weight: 232.03 g/mol
• CAS No.: 1429309-53-4

Description

“1-Allyl-5-bromo-4-nitro-1H-pyrazole” is a chemical compound with the molecular formula C6H6BrN3O2. It is a member of the pyrazole family, which are considered privileged scaffolds in medicinal chemistry due to their broad spectrum of biological activities.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a five-membered aromatic ring structure with two nitrogen atoms adjacent to three carbon atoms. The specific 3D structure or 2D Mol file is not provided in the retrieved sources.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” such as its density, melting point, boiling point, etc., are not provided in the retrieved sources.

Scientific Research Applications

Catalytic C-H Allylation and Benzylation of Pyrazoles

Research has highlighted a method for the synthesis of allylated and benzylated pyrazoles. The introduction of electron-withdrawing substituents, like nitro groups, at C4 makes the nitrogen atom less basic and the C-H bond more acidic, allowing for palladium-catalyzed C-H allylation and benzylation reactions of pyrazoles. This method significantly expands the scope of C-H functionalization of pyrazoles beyond arylation reactions, offering a rapid way to complex pyrazole compounds (Bae et al., 2015).

Synthesis of Dihydrooxepino[3,2-c]Pyrazoles

A study achieved the synthesis of novel pyrazole-fused heterocycles, specifically dihydro-1H- or 2H-oxepino[3,2-c]pyrazoles, from 4-allyloxy-1H-pyrazoles. This process involved a combination of Claisen rearrangement and ring-closing metathesis (RCM), highlighting the versatility of pyrazole compounds in creating complex molecular structures (Usami et al., 2018).

Synthesis and Biological Activities of Pyrazole Derivatives

A variety of bis-heterocycles, including heteroaryl pyrazoles, were prepared from heteroaryl chalcones. Among these, compounds with bromo and nitro substituents on the aromatic ring demonstrated potent antimicrobial agents against Bacillus subtilis and Aspergillus niger, suggesting the potential of pyrazole derivatives in pharmaceutical applications (Basha et al., 2015).

Safety and Hazards

The safety and hazards associated with “1-Allyl-5-bromo-4-nitro-1H-pyrazole” are not explicitly mentioned in the retrieved sources.